Cas no 2228333-67-1 (2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol
• CAS No: 2228333-67-1
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 6359213
• PubChem ID: 70504720
• Update Time: 2025-08-02

2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol
• SCHEMBL11058486
• 2228333-67-1
• EN300-1811839

• Inchi： 1S/C6H12N4O/c1-6(7,3-11)2-5-8-4-9-10-5/h4,11H,2-3,7H2,1H3,(H,8,9,10)
• InChI Key： GCPHETRVZJWQAL-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=NC=NN1)N

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol

Introduction to Compound 2228333-67-1: 2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol

Compound 2228333-67-1, also known as 2-amino-2-methyl-3-(1H-1,2,4-triazol-3-yl)propan-1-ol, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential for use in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule features a triazole ring, which is a five-membered aromatic heterocycle containing three nitrogen atoms. This structural feature contributes to its stability and reactivity in different chemical environments.

The synthesis of 2-amino-2-methyl derivatives has been extensively studied in recent years. Researchers have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for industrial applications. The presence of the triazole ring in the molecule plays a crucial role in its reactivity and selectivity during these reactions.

In terms of applications, compound 2-amino-containing compounds are widely used as intermediates in the synthesis of bioactive molecules. For instance, they are employed in the development of antifungal agents, herbicides, and insecticides. The triazole moiety in this compound has been shown to exhibit strong antifungal activity against various plant pathogens. Recent studies have demonstrated that this compound can be modified to enhance its bioavailability and efficacy when used as a fungicide.

The structural versatility of compound 2-amino-based compounds also makes them valuable in the pharmaceutical industry. They are used as building blocks for creating complex molecules with specific therapeutic properties. For example, researchers have investigated the use of this compound as a precursor for developing drugs targeting cancer cells. The ability to modify the molecule's functional groups allows for fine-tuning its pharmacokinetic properties, such as absorption and metabolism.

In addition to its chemical applications, compound 2-amino-based compounds have found niche applications in materials science. They are used as additives in polymers to improve their mechanical properties and thermal stability. Recent advancements in polymer chemistry have highlighted the potential of this compound as a crosslinking agent in thermosetting resins. Its ability to form stable crosslinks contributes to the development of high-performance materials suitable for aerospace and automotive industries.

The environmental impact of synthesizing and using such compounds has also been a focus of recent research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during production processes. For instance, solvent-free reactions and catalytic systems are being developed to synthesize compound 2-amino-based compounds more sustainably. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, compound 2-amino-based compounds like 2-amino-2-methyl-propanol with a triazole ring offer immense potential across multiple industries. Their unique chemical properties make them valuable intermediates for developing bioactive molecules, pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications and optimize synthesis methods, this compound is expected to play an increasingly important role in both academic and industrial settings.